Cas no 1270536-24-7 (3-Amino-3-cyclopropylbutanoic acid)

• Product Name: 3-Amino-3-cyclopropylbutanoic acid
• CAS No: 1270536-24-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4692606
• PubChem ID: 55295146
• Update Time: 2025-06-13

3-Amino-3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclopropylbutanoic acid
• 3-Amino-3-cyclopropylbutanoic acid

• Inchi： 1S/C7H13NO2/c1-7(8,4-6(9)10)5-2-3-5/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： OELQFMFNZSFSOD-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-cyclopropylbutanoic acid

Introduction to 3-Amino-3-cyclopropylbutanoic acid (CAS No. 1270536-24-7)

3-Amino-3-cyclopropylbutanoic acid, with the chemical formula C₇H₁₃NO₂, is a significant compound in the field of medicinal chemistry and bioorganic synthesis. Its unique structural features, characterized by a cyclopropyl substituent and an amino group at the alpha position, make it a valuable building block for the development of novel pharmaceuticals and biochemical probes. This introduction delves into the compound's properties, synthetic methodologies, and its emerging applications in contemporary research.

The molecular structure of 3-Amino-3-cyclopropylbutanoic acid incorporates a cyclopropyl ring attached to a butanoic acid backbone, with an amino functional group at the third carbon position. This configuration imparts distinct steric and electronic properties, making it an intriguing candidate for modulating biological pathways. The cyclopropyl group, known for its rigid three-membered ring, can influence enzyme-substrate interactions, while the amino group provides opportunities for further derivatization, such as peptidomimetic design.

In recent years, 3-Amino-3-cyclopropylbutanoic acid has garnered attention in the development of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with enhanced stability and pharmacokinetic profiles. The cyclopropyl moiety can replace proline or other cyclic amino acids in peptide sequences, preventing unwanted proteolytic degradation while maintaining biological activity. This approach has been particularly useful in targeting enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of 3-Amino-3-cyclopropylbutanoic acid is its role in designing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into kinase inhibitor scaffolds, researchers have developed novel molecules that exhibit high selectivity and potency. For instance, derivatives of 3-Amino-3-cyclopropylbutanoic acid have shown promise in inhibiting Janus kinases (JAKs), which are involved in autoimmune disorders such as rheumatoid arthritis.

The synthesis of 3-Amino-3-cyclopropylbutanoic acid presents unique challenges due to the stability of the cyclopropyl group. Traditional synthetic routes often require careful optimization to prevent ring opening or side reactions. Recent advances in catalytic methods have enabled more efficient and scalable production. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the cyclopropyl substituent onto the butanoic acid backbone with high regioselectivity. These innovations have not only improved yields but also opened new avenues for structural diversification.

In addition to its pharmaceutical applications, 3-Amino-3-cyclopropylbutanoic acid has found utility in biochemical research as a tool for studying enzyme mechanisms. Its incorporation into substrate analogs allows researchers to probe the active sites of enzymes at atomic resolution. X-ray crystallography studies using derivatives of this compound have provided insights into how enzymes recognize and bind amino acids, contributing to our understanding of catalytic mechanisms.

The growing interest in 3-Amino-3-cyclopropylbutanoic acid has spurred further exploration of its derivatives. Researchers are investigating modifications to both the cyclopropyl and amino groups to enhance bioactivity and reduce toxicity. For instance, replacing the carboxylic acid group with other functional moieties can yield derivatives with improved solubility or metabolic stability. Such modifications are crucial for translating laboratory discoveries into clinical applications.

The future prospects of 3-Amino-3-cyclopropylbutanoic acid are promising, with ongoing research focusing on expanding its applications beyond traditional drug development. Its potential as a scaffold for next-generation biologics, including monoclonal antibodies and fusion proteins, is being explored. Additionally, its role in materials science is emerging, particularly in designing polymers with tailored mechanical properties.

In conclusion, 3-Amino-3-cyclopropylbutanoic acid (CAS No. 1270536-24-7) is a versatile and innovative compound with far-reaching implications in medicinal chemistry and beyond. Its unique structural features make it an invaluable tool for drug discovery and biochemical research alike. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, 3-Amino-3-cyclopropylbutanoic acid will undoubtedly play a pivotal role in shaping the future of chemical biology.